Cas no 149440-52-8 (L-Lysine,N6-[(1,1-dimethylethoxy)carbonyl]-N2-[N-(N-L-leucyl-L-alanyl)-L-leucyl]- (9CI))

• Product Name: L-Lysine,N6-[(1,1-dimethylethoxy)carbonyl]-N2-[N-(N-L-leucyl-L-alanyl)-L-leucyl]- (9CI)
• CAS No: 149440-52-8
• MF: C₂₆H₄₉N₅O₇
• MW: 543.696567296982
• CID: 100226
• PubChem ID: 90470162
• Update Time: 2025-04-18

L-Lysine,N6-[(1,1-dimethylethoxy)carbonyl]-N2-[N-(N-L-leucyl-L-alanyl)-L-leucyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N6-[(1,1-dimethylethoxy)carbonyl]-N2-[N-(N-L-leucyl-L-alanyl)-L-leucyl]- (9CI)
• H-LEU-ALA-LEU-LYS(BOC)-OH
• (S)-2-((S)-2-((S)-2-((S)-2-amino-4-methylpentanamido)propanamido)-4-methylpentanamido)-6-(tert-butoxycarbonylamino)hexanoic acid
• L-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-N2-[N-(N-L-leucyl-L-alanyl)-L-leucyl]- (9CI)
• 149440-52-8

• Inchi： 1S/C26H49N5O7/c1-15(2)13-18(27)22(33)29-17(5)21(32)31-20(14-16(3)4)23(34)30-19(24(35)36)11-9-10-12-28-25(37)38-26(6,7)8/h15-20H,9-14,27H2,1-8H3,(H,28,37)(H,29,33)(H,30,34)(H,31,32)(H,35,36)/t17-,18-,19-,20-/m0/s1
• InChI Key： PESDLRHNBKPWSL-MUGJNUQGSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](C)NC([C@H](CC(C)C)N)=O)=O)N[C@H](C(=O)O)CCCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 543.36319892g/mol
• Monoisotopic Mass: 543.36319892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 18
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 189Ų